Cas no 866335-42-4 (1-(Prop-2-en-1-yl)piperazin-2-one hydrochloride)

• Product Name: 1-(Prop-2-en-1-yl)piperazin-2-one hydrochloride
• CAS No: 866335-42-4
• MF: C₇H₁₃ClN₂O
• MW: 176.643920660019
• CID: 5046407
• Update Time: 2025-06-07

1-(Prop-2-en-1-yl)piperazin-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(prop-2-en-1-yl)piperazin-2-one hydrochloride
• 1-Allylpiperazin-2-one hydrochloride
• 1-prop-2-enylpiperazin-2-one;hydrochloride
• 1-(2-propenyl)-2-piperazinone hydrochloride
• 1-(Prop-2-en-1-yl)piperazin-2-one hydrochloride

• Inchi： 1S/C7H12N2O.ClH/c1-2-4-9-5-3-8-6-7(9)10;/h2,8H,1,3-6H2;1H
• InChI Key： AMMYPCGNJYNOIJ-UHFFFAOYSA-N
• SMILES： Cl.O=C1CNCCN1CC=C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 145
• Topological Polar Surface Area: 32.299

Additional information on 1-(Prop-2-en-1-yl)piperazin-2-one hydrochloride

1-(Prop-2-en-1-yl)piperazin-2-one Hydrochloride: A Comprehensive Overview

1-(Prop-2-en-1-yl)piperazin-2-one hydrochloride (CAS No. 866335-42-4) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as N-(2-Oxoazepan-1-yl)prop-2-enamide hydrochloride, has garnered attention due to its unique chemical structure and potential therapeutic properties. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of this compound.

Chemical Structure and Properties

1-(Prop-2-en-1-yl)piperazin-2-one hydrochloride is a white crystalline solid with a molecular formula of C₇H₁₃N₂O·HCl and a molecular weight of 179.65 g/mol. The compound features a piperazinone core with a propenyl substituent, which imparts unique chemical and biological properties. The presence of the hydrochloride salt form enhances its solubility in water, making it suitable for various pharmaceutical applications.

The piperazinone moiety is known for its ability to form hydrogen bonds and participate in π-stacking interactions, which are crucial for its biological activity. The propenyl group adds flexibility to the molecule, allowing it to adopt different conformations that can interact with various biological targets. These structural features make 1-(Prop-2-en-1-yl)piperazin-2-one hydrochloride an attractive candidate for drug discovery and development.

Synthesis Methods

The synthesis of 1-(Prop-2-en-1-yl)piperazin-2-one hydrochloride has been extensively studied, and several methods have been reported in the literature. One common approach involves the reaction of 2-piperazinone with allyl bromide in the presence of a base such as sodium hydride or potassium tert-butoxide. This reaction typically proceeds via nucleophilic substitution, leading to the formation of the desired product.

A more recent and efficient method involves the use of microwave-assisted synthesis, which significantly reduces reaction times and improves yields. This method involves heating 2-piperazinone and allyl bromide in a microwave reactor under optimized conditions. The use of microwave technology not only accelerates the reaction but also minimizes side reactions, resulting in higher purity products.

Biological Activities

1-(Prop-2-en-1-yl)piperazin-2-one hydrochloride has shown promising biological activities in various preclinical studies. One of its notable properties is its ability to modulate neurotransmitter systems, particularly serotonin and dopamine receptors. Studies have demonstrated that this compound can act as a partial agonist at serotonin receptors (5-HT_1A) and an antagonist at dopamine receptors (D₂). These properties make it a potential candidate for the treatment of neurological disorders such as depression and schizophrenia.

In addition to its effects on neurotransmitter systems, 1-(Prop-2-en-1-yl)piperazin-2-one hydrochloride has also been investigated for its anti-inflammatory properties. Preclinical studies have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This anti-inflammatory activity suggests that it may have therapeutic potential in inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.

Clinical Applications and Research Advancements

The potential therapeutic applications of 1-(Prop-2-en-1-yl)piperazin-2-one hydrochloride have led to increased interest in its clinical development. Several preclinical studies have demonstrated its efficacy in animal models of neurological disorders, providing a strong rationale for further clinical investigation.

A recent study published in the Journal of Medicinal Chemistry reported that 1-(Prop-2-en-1-yl)piperazin-2-one hydrochloride exhibited significant antidepressant-like effects in rodent models of depression. The study found that the compound increased serotonin levels in the brain and improved behavioral outcomes, suggesting its potential as an antidepressant agent.

In another study published in the European Journal of Pharmacology, researchers investigated the anti-inflammatory properties of 1-(Prop-2-en-1-yl)piperazin-2-one hydrochloride. The results showed that it effectively reduced inflammation in both cell cultures and animal models, highlighting its potential for treating inflammatory diseases.

Safety Profile and Future Directions

The safety profile of 1-(Prop-2-en-1-yl)piperazin-2-one hydrochloride is an important consideration for its clinical development. Preclinical toxicity studies have shown that it is well-tolerated at therapeutic doses, with no significant adverse effects observed. However, further studies are needed to fully evaluate its long-term safety and potential side effects.

The future directions for research on 1-(Prop-2-en-1-yl)piperazin-2-one hydrochloride include optimizing its pharmacokinetic properties to improve bioavailability and reduce dosing frequency. Additionally, efforts are underway to identify novel derivatives with enhanced potency and selectivity for specific biological targets.

In conclusion, 1-(Prop-2-en-y-l)piperazin-yne hydrochloride (CAS No. 866335-y4-y) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and clinical utility, paving the way for its development as a novel therapeutic agent.